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Compound of Interest

Compound Name: Cupric formate

Cat. No.: B1198405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of cupric formate
(copper(II) formate) in various organic solvents. Understanding the solubility of this compound

is critical for its application in diverse fields, including catalysis, organic synthesis, and

materials science. This document compiles available quantitative data, details common

experimental protocols for solubility determination, and illustrates a relevant chemical pathway.

Core Topic: Cupric Formate Solubility
Cupric formate, with the chemical formula Cu(HCOO)₂, exists in several forms, most

commonly as the anhydrous salt or as various hydrates (dihydrate and tetrahydrate). Its

solubility is a key physical property that dictates its utility in solution-based chemical processes.

While readily soluble in water, its behavior in organic solvents is more nuanced and generally

limited.

Quantitative Solubility Data
The solubility of cupric formate in organic solvents is notably lower than in aqueous solutions.

The available quantitative data is summarized below. It is important to note that many sources

describe the compound as "practically insoluble" or "very slightly soluble" in most organic

solvents without providing specific numerical values.[1][2][3][4]
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Solvent Formula
Temperature
(°C)

Solubility Citation(s)

Ethanol C₂H₅OH Not Specified 0.25 g / 100 mL [1][5]

Formic Acid HCOOH 25 0.0107 g / 100 g [6]

52 0.0254 g / 100 g [6]

140 0.33 g / 100 g [6]

Acetone CH₃COCH₃ Not Specified Soluble [5]

Reference

Solvents

Water H₂O Cold 12.5 g / 100 mL [1][5]

20 125 g / L [2][3][4][7]

Note: The term "alcohol" in the cited literature is generally understood to refer to ethanol.[1][5]

Contradictory qualitative statements exist, with some sources describing cupric formate as

"soluble" in ethanol and acetone, while many others state it is "practically insoluble in most

organic solvents."[2][4][5]

Experimental Protocols
Accurate determination of solubility requires robust experimental methodologies. The following

protocols are based on methods cited in the IUPAC-NIST Solubility Database for cupric
formate.

Isothermal Equilibrium Method
This is a common and reliable method for determining the solubility of a salt at a specific

temperature.

Methodology:

System Preparation: An excess amount of finely powdered cupric formate is added to the

organic solvent of interest in a sealed, thermostatted vessel.
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Equilibration: The mixture is agitated (e.g., by stirring or shaking) at a constant, controlled

temperature for an extended period (e.g., 15-24 hours) to ensure that equilibrium between

the solid and liquid phases is reached.[8][9]

Phase Separation: After equilibration, agitation is stopped, and the solid phase is allowed to

settle. A sample of the clear, saturated supernatant is carefully withdrawn using a filtered

syringe to prevent contamination with solid particles.

Concentration Analysis: The concentration of copper(II) ions in the saturated solution is

determined using a suitable analytical technique.

Solid Phase Identification: The remaining solid phase is analyzed (e.g., by thermogravimetric

analysis or X-ray diffraction) to identify its composition, confirming whether it is the

anhydrous salt or a specific solvate/hydrate.[9]

Analytical Techniques for Concentration Measurement
The accurate quantification of dissolved cupric formate is crucial.

Complexometric Titration: This is a classic and effective method. The copper(II) ion

concentration in the collected sample is determined by titration with a standard solution of a

chelating agent, typically ethylenediaminetetraacetic acid (EDTA), using a metallochromic

indicator like Xylenol Orange at a controlled pH (e.g., 5.5-6.0).[8]

Electrolytic Deposition: The copper content can be measured by electrolytic deposition onto

a platinum cathode from a solution acidified with an acid like HNO₃. The mass difference of

the cathode before and after deposition allows for the calculation of the copper

concentration.[9][10]

Spectrophotometry: UV-Visible spectrophotometry can also be used by measuring the

absorbance of the solution at the characteristic wavelength for the solvated copper(II) ion

and comparing it to a calibration curve prepared from standards of known concentration.

Visualizations
Logical Relationship: Solubility Determination Workflow
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The following diagram outlines the general workflow for the experimental determination of

cupric formate solubility.
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Caption: Workflow for experimental solubility determination.

Chemical Pathway: Decomposition of a Dinuclear Cu(II)
Formate Complex
Cupric formate complexes are pivotal in catalysis. Their decomposition can be a key step, for

instance, in the release of formic acid. The mechanism often involves intricate electron and

proton transfer steps rather than simple dissolution.
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Caption: Mechanism for formic acid release from a copper formate cluster.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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